Cas no 92405-59-9 (2-Propenoic acid, 2-(2-hydroxyphenoxy)-)
92405-59-9 structure
Product Name:2-Propenoic acid, 2-(2-hydroxyphenoxy)-
CAS No:92405-59-9
MF:C9H8O4
MW:180.157423019409
CID:753245
PubChem ID:13164284
Update Time:2025-04-19
2-Propenoic acid, 2-(2-hydroxyphenoxy)- Chemical and Physical Properties
Names and Identifiers
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- 2-Propenoic acid, 2-(2-hydroxyphenoxy)-
- 2-(2-hydroxyphenoxy)prop-2-enoic acid
- SCHEMBL10954450
- DTXSID30524067
- 92405-59-9
-
- Inchi: 1S/C9H8O4/c1-6(9(11)12)13-8-5-3-2-4-7(8)10/h2-5,10H,1H2,(H,11,12)
- InChI Key: PXUVHRMOFVSGBU-UHFFFAOYSA-N
- SMILES: O(C(=C)C(=O)O)C1C=CC=CC=1O
Computed Properties
- Exact Mass: 180.04225873g/mol
- Monoisotopic Mass: 180.04225873g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 66.8Ų
2-Propenoic acid, 2-(2-hydroxyphenoxy)- Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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